![molecular formula C16H32N2OP+ B14912791 (3AR,7aR)-1,3-dineopentyloctahydrobenzo[d][1,3,2]diazaphosphole 2-oxide](/img/structure/B14912791.png)
(3AR,7aR)-1,3-dineopentyloctahydrobenzo[d][1,3,2]diazaphosphole 2-oxide
Description
(3AR,7aR)-1,3-dineopentyloctahydrobenzo[d][1,3,2]diazaphosphole 2-oxide is a complex organic compound with significant potential in various scientific fields. This compound is characterized by its unique structure, which includes a diazaphosphole ring system. Its distinct chemical properties make it a subject of interest for researchers in chemistry, biology, and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (3AR,7aR)-1,3-dineopentyloctahydrobenzo[d][1,3,2]diazaphosphole 2-oxide typically involves multi-step organic reactions. The process begins with the preparation of the diazaphosphole ring, followed by the introduction of neopentyl groups. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained with high purity and yield.
Industrial Production Methods: Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield
Properties
Molecular Formula |
C16H32N2OP+ |
|---|---|
Molecular Weight |
299.41 g/mol |
IUPAC Name |
(3aR,7aR)-1,3-bis(2,2-dimethylpropyl)-3a,4,5,6,7,7a-hexahydrobenzo[d][1,3,2]diazaphosphol-2-ium 2-oxide |
InChI |
InChI=1S/C16H32N2OP/c1-15(2,3)11-17-13-9-7-8-10-14(13)18(20(17)19)12-16(4,5)6/h13-14H,7-12H2,1-6H3/q+1/t13-,14-/m1/s1 |
InChI Key |
RLYKGRLLIWHDND-ZIAGYGMSSA-N |
Isomeric SMILES |
CC(C)(C)CN1[C@@H]2CCCC[C@H]2N([P+]1=O)CC(C)(C)C |
Canonical SMILES |
CC(C)(C)CN1C2CCCCC2N([P+]1=O)CC(C)(C)C |
Origin of Product |
United States |
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